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Compound of Interest

Compound Name: 2,5-Difluorobenzyl chloride

Cat. No.: B1301616 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluorobenzyl Chloride
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 2,5-Difluorobenzyl chloride (CAS No: 495-07-

8). Adherence to these guidelines is critical to ensure personal safety and minimize

environmental impact.

Chemical Identity and Hazards

2,5-Difluorobenzyl chloride is a colorless to light yellow liquid. It is a versatile reagent in

organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

However, it presents significant health and safety risks. This chemical is classified as corrosive

to metals and causes severe skin burns and eye damage.[1][2] It may also be a combustible

liquid.[2]

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 2,5-Difluorobenzyl chloride.
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Body Part Required PPE Specification/Standard

Eyes/Face Safety goggles and face shield
Conforming to EN166 or

OSHA 29 CFR 1910.133.[3]

Skin
Chemical-resistant gloves and

protective clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3]

Respiratory

Type ABEK (EN14387)

respirator filter or

NIOSH/MSHA approved

respirator

To be used in poorly ventilated

areas or if irritation is

experienced.[3]

Body
Lab coat, chemical-resistant

apron, and closed-toe shoes
---

2. Operational Plan: Handling and Storage

Safe handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling Protocol:

Ventilation: Always handle 2,5-Difluorobenzyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[1][3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing. Do not breathe vapors or mists.[1][3]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[4] Use non-sparking tools to prevent electrostatic discharge.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke in the work area.

Storage Protocol:
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Container: Store in the original, tightly closed, corrosion-resistant container with a resistant

inner liner.[1][2]

Location: Keep in a dry, cool, and well-ventilated place.[1][3]

Security: Store in a locked-up area to restrict access to authorized personnel only.[1]

Incompatibilities: Store away from incompatible materials.

3. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route Immediate Action

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek immediate

emergency medical help.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[2]

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation. If the

spill is flammable, eliminate all ignition sources.[5] Absorb the spillage with inert material (e.g.,

sand, vermiculite) and collect it in a suitable, closed container for disposal.[3]

4. Disposal Plan
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Proper disposal of 2,5-Difluorobenzyl chloride and its containers is essential to prevent

environmental contamination.

Chemical Waste: Dispose of the chemical waste at an approved waste disposal plant, in

accordance with local, regional, and national regulations.[1][3] Do not dispose of it down the

drain.[3]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.

Dispose of contaminated packaging in the same manner as the chemical waste.

Workflow for Handling 2,5-Difluorobenzyl Chloride
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Caption: Workflow for the safe handling of 2,5-Difluorobenzyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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